1-Bromo-1-fluoronon-1-ene

• CAS No.: 398486-58-3
• Molecular Formula: C9H16BrF
• Molecular Weight: 223.13 g/mol
• IUPAC Name: 1-bromo-1-fluoronon-1-ene
• InChI: InChI=1S/C9H16BrF/c1-2-3-4-5-6-7-8-9(10)11/h8H,2-7H2,1H3
• InChI Key: IBUBPXMPWWOGOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC=C(F)Br

Description

1-Bromo-1-fluoronon-1-ene is an organic compound with the molecular formula C9H16BrF. It is a halogenated alkene, characterized by the presence of both bromine and fluorine atoms attached to a nonene backbone.

Preparation Methods

The synthesis of 1-Bromo-1-fluoronon-1-ene can be achieved through several methods. One common approach involves the halogenation of nonene using bromine and fluorine sources under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure the selective addition of bromine and fluorine atoms to the nonene molecule . Industrial production methods may involve large-scale halogenation processes with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-Bromo-1-fluoronon-1-ene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as sodium methoxide, to form new compounds like 1-fluoro-1-methoxynon-1-ene.

Addition Reactions: The double bond in the nonene backbone allows for addition reactions with halogens, hydrogen, and other reagents.

Oxidation and Reduction: The compound can undergo oxidation to form epoxides or reduction to form alkanes, depending on the reagents and conditions used.

Common reagents for these reactions include halogen sources, oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Bromo-1-fluoronon-1-ene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through substitution and addition reactions.

Biology and Medicine: The compound’s halogenated structure makes it a potential candidate for studying biological interactions and developing pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials, including liquid crystals and polymers.

Mechanism of Action

The mechanism of action of 1-Bromo-1-fluoronon-1-ene involves its reactivity with various chemical species. The presence of both bromine and fluorine atoms influences its reactivity and selectivity in chemical reactions. The molecular targets and pathways involved depend on the specific application and the nature of the interacting species .

Comparison with Similar Compounds

1-Bromo-1-fluoronon-1-ene can be compared with other halogenated alkenes, such as:

1-Bromo-1-fluoroethene: A smaller molecule with similar halogenation but different reactivity due to its shorter carbon chain.

1-Bromo-1-fluoroethane: Another halogenated compound with different substitution patterns and reactivity.

1-Bromo-1-fluorononane: A saturated analogue with different chemical properties and applications.